2-(5-Bromopyridin-2-yl)propan-2-ol
Overview
Description
2-(5-Bromopyridin-2-yl)propan-2-ol is a reactant used in the preparation of aminobenzimidazole urea, an antibacterial agent . It can also be used as a biochemical reagent for life science related research .
Synthesis Analysis
The synthesis of a similar compound, 1-(5-bromopyridin-2-yl)-2,2-dimethyl-1-(pyrimidin-5-yl)propan-1-ol, was reported to be prepared by metal-halogen exchange of 2-iodo-5-bromopyridine with -PrMgCl followed by treatment with pivaloyl chloride (PivCl) in the presence of CuCN·2LiCl and subsequent addition of 5-lithiopyrimidine .Molecular Structure Analysis
The molecular structure of this compound can be represented by the formula C8H10BrNO .Physical And Chemical Properties Analysis
The molecular weight of this compound is 216.07 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2. Its rotatable bond count is 1. The exact mass and monoisotopic mass are both 214.99458 g/mol. The topological polar surface area is 33.1 Ų .Scientific Research Applications
Modular Synthesis of Pyridin-2-yl and Pyridin-3-yl C-ribonucleosides
A general modular methodology for the preparation of diverse 5-substituted pyridin-2-yl and 6-substituted pyridin-3-yl C-ribonucleosides has been developed. This approach involves regioselective lithiation of 2,5-dibromopyridine and subsequent reactions leading to a series of protected 1β-(5-alkyl-, 5-aryl-, 5-amino-, 5-carbamoyl-, and 5-hydroxypyridin-2-yl)-C-ribonucleosides. These compounds have potential applications in nucleoside and nucleotide chemistry, including as building blocks for nucleic acid analogs (Štefko et al., 2011).
Modification of Pyridine Compounds for Safety
Research on 3-methoxy-2-aminopyridine compounds, including structural modifications to reduce mutagenic potential and time-dependent drug-drug interaction, has been conducted. This involves altering the electron density of the pyridine ring to minimize the formation of reactive metabolites, contributing to the development of safer pharmaceuticals (Palmer et al., 2012).
Lipase-Catalyzed Kinetic Resolution
The enantioselective lipase-mediated acetylation of racemic indolic alcohols, including 1-(5-bromo-1H-indol-1-yl)propan-2-ol, demonstrates the potential of enzyme-catalyzed processes in achieving kinetic resolution of complex organic compounds. This method offers a pathway to both antipodes of N-(β-hydroxypropyl)indoles, important intermediates in the synthesis of bioactive molecules (Borowiecki, Dranka, & Ochal, 2017).
Conversion on Zeolites
Investigating the conversion of propan-2-ol on zeolites highlights the role of such compounds in catalysis and material science. This study reveals the interaction of propan-2-ol with acid sites on zeolites and the formation of products like propene and acetone under specific conditions, contributing to our understanding of catalytic processes (Hunger & Horvath, 1997).
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that bromopyridines are often used in organic synthesis as intermediates , suggesting that this compound might interact with various biological targets depending on the specific context.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-(5-Bromopyridin-2-yl)propan-2-ol . Factors such as pH, temperature, and the presence of other reactants could affect its reactivity and the outcomes of its interactions with biological targets.
properties
IUPAC Name |
2-(5-bromopyridin-2-yl)propan-2-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10BrNO/c1-8(2,11)7-4-3-6(9)5-10-7/h3-5,11H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDQCATQYMZDJLU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1=NC=C(C=C1)Br)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80573227 | |
Record name | 2-(5-Bromopyridin-2-yl)propan-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80573227 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
290307-40-3 | |
Record name | 5-Bromo-α,α-dimethyl-2-pyridinemethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=290307-40-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(5-Bromopyridin-2-yl)propan-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80573227 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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